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Compound of Interest

Compound Name:
2-Bromo-3-

fluoroisonicotinaldehyde

Cat. No.: B7888664

Get Quote

2-Bromo-3-fluoroisonicotinaldehyde is a halogenated pyridine derivative that serves as a

valuable intermediate in synthetic organic chemistry, particularly in the development of novel

pharmaceutical agents and functional materials.[1] Its unique substitution pattern—featuring a

bromine atom, a fluorine atom, and an aldehyde group on a pyridine ring—offers multiple

reaction sites for constructing complex molecular architectures. However, this same reactivity

profile necessitates a thorough understanding of its potential hazards.

This guide provides a comprehensive safety and handling framework for 2-Bromo-3-
fluoroisonicotinaldehyde (CAS 1227572-94-2).[2][3] While a specific, official Safety Data

Sheet (SDS) for this exact compound is not readily available in public databases, this

document synthesizes data from structurally analogous compounds, such as its isomer 2-

Bromo-5-fluoroisonicotinaldehyde, and established principles for handling halogenated

aromatic aldehydes.[4] It is designed to empower researchers to implement self-validating

safety protocols, ensuring both personal safety and experimental integrity.
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Based on the hazard classifications of closely related isomers and the functional groups

present, 2-Bromo-3-fluoroisonicotinaldehyde should be treated as a hazardous substance.

[4][5] The primary hazards are summarized in the table below.

Table 1: Anticipated GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[7]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[4][7]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[4][7]

Note: These classifications are extrapolated from the Safety Data Sheet for the isomer 2-

Bromo-5-fluoroisonicotinaldehyde.[4]

The core principle of safe handling is a proactive risk assessment. Before any procedure,

researchers must evaluate the quantities being used, the potential for aerosolization, and the

specific experimental conditions (e.g., heat, pressure).
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Risk Assessment Workflow

Mitigation Strategy

Identify Hazards
(H302, H315, H319, H335)

Evaluate Procedure
(Scale, Temp, Aerosolization)

Assess Existing Controls
(Fume Hood, PPE)

Determine Risk Level
(Low, Medium, High)

Implement Engineering Controls
(Certified Fume Hood)

If Risk > Low

Select & Use Appropriate PPE
(Gloves, Goggles, Lab Coat)

Establish Safe Work Practices
(SOPs, Emergency Plan)

Proceed with Experiment
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Route of Exposure

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash with soap and plenty of water for 15 min.

Rinse with water for 15 min,
- holding eyelids open.

- Remove contact lenses if possible.

Rinse mouth with water.
DO NOT induce vomiting.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
(Call 911 / Emergency Services)

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Personal Exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration, avoiding mouth-to-mouth resuscitation if the

chemical was ingested or inhaled. [4][8]Seek immediate medical help. [5]* Skin Contact:

Immediately remove contaminated clothing. [9]Wash the affected area with soap and plenty

of water for at least 15 minutes. [4][8]If skin irritation occurs or persists, get medical attention.

[5]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [9]Remove contact lenses if present and

easy to do. [4]Continue rinsing and seek immediate medical attention. [8]* Ingestion: Do

NOT induce vomiting. [4]Rinse mouth with water. [5]Never give anything by mouth to an

unconscious person. Call a physician or Poison Control Center immediately. [4]

Accidental Release Measures
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Chemical Spill Occurs

Is the spill large or unmanageable?

Evacuate the area.
Activate fire alarm.

Call 911 / Emergency Services.

Yes

Minor Spill Procedure

No

Alert personnel in the immediate area.

Don appropriate PPE.

Cover with absorbent material
(vermiculite, sand, or earth).

Collect residue into a sealed container
for disposal.

Clean the spill area thoroughly.

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Evacuation and Ventilation: Ensure adequate ventilation. Evacuate unnecessary personnel

from the area. [4]2. Containment: Prevent further leakage or spillage if it is safe to do so. Do

not let the chemical enter drains. [4]3. Cleanup: For small spills, use an inert absorbent

material (such as vermiculite, sand, or earth) to soak up the spill. [9]Collect the material and

place it in a suitable, sealed container for disposal. [4]4. Large Spills: For a large spill,

evacuate the area immediately and call emergency services. [9]

Disposal Considerations
Chemical waste must be handled as hazardous.

Waste Classification: All waste containing 2-Bromo-3-fluoroisonicotinaldehyde is

classified as hazardous waste.

Halogenated Waste Stream: Dispose of the material and its container in a dedicated, labeled

hazardous waste container for halogenated organic compounds. [10]Do not mix with non-

halogenated waste. [10]* Contaminated Materials: Any contaminated lab supplies (e.g.,

gloves, absorbent pads, glassware) must also be disposed of as hazardous waste. [10]*

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations. Engage a licensed professional waste

disposal service to dispose of this material. [11][12]

Conclusion
2-Bromo-3-fluoroisonicotinaldehyde is a potent synthetic tool, and like many specialized

reagents, it demands respect and careful handling. By integrating the principles of risk

assessment, proper engineering controls, diligent use of PPE, and preparedness for

emergencies, researchers can confidently and safely explore its synthetic potential. This guide

serves as a foundational document; it must be supplemented by institution-specific safety

protocols and the professional judgment of the trained scientist.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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